Cas no 62750-06-5 (L-Alanine, N-[(dimethylamino)carbonyl]-N-phenyl-)
62750-06-5 structure
Product Name:L-Alanine, N-[(dimethylamino)carbonyl]-N-phenyl-
CAS No:62750-06-5
MF:C12H16N2O3
MW:236.267043113708
CID:433229
PubChem ID:71383188
Update Time:2025-04-19
L-Alanine, N-[(dimethylamino)carbonyl]-N-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- L-Alanine, N-[(dimethylamino)carbonyl]-N-phenyl-
- (2S)-2-[N-(dimethylcarbamoyl)anilino]propanoic acid
- N-(Dimethylcarbamoyl)-N-phenyl-L-alanine
- DTXSID70805524
- 62750-06-5
-
- Inchi: 1S/C12H16N2O3/c1-9(11(15)16)14(12(17)13(2)3)10-7-5-4-6-8-10/h4-9H,1-3H3,(H,15,16)/t9-/m0/s1
- InChI Key: KABJWCOUQFCQBL-VIFPVBQESA-N
- SMILES: O=C(N(C)C)N(C1C=CC=CC=1)[C@H](C(=O)O)C
Computed Properties
- Exact Mass: 236.11618
- Monoisotopic Mass: 236.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 60.8Ų
Experimental Properties
- PSA: 60.85
L-Alanine, N-[(dimethylamino)carbonyl]-N-phenyl- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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